![molecular formula C10H14N2O2S B252360 N-[3-(acetylamino)propyl]thiophene-2-carboxamide](/img/structure/B252360.png)
N-[3-(acetylamino)propyl]thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(acetylamino)propyl]thiophene-2-carboxamide is a synthetic compound that has gained significant attention in the field of scientific research. It is a member of the thiophene family, which is characterized by a five-membered ring containing sulfur and carbon atoms. This compound has been synthesized using various methods and has shown promising results in various scientific applications.
Mechanism of Action
The mechanism of action of N-[3-(acetylamino)propyl]thiophene-2-carboxamide is not fully understood. However, it is believed to act by modulating various signaling pathways in cells. It has been shown to inhibit the activity of various enzymes and transcription factors, leading to changes in gene expression and cell function.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell proliferation. It has also been shown to increase apoptosis in cancer cells and promote cell survival in neurons.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[3-(acetylamino)propyl]thiophene-2-carboxamide is its broad range of applications in scientific research. It has been shown to have potential in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. Another advantage is its relatively low toxicity, making it a safe compound to work with in the laboratory.
One limitation of this compound is its limited solubility in aqueous solutions. This can make it difficult to work with in certain experiments. Another limitation is its relatively short half-life, which can limit its effectiveness in certain applications.
Future Directions
There are several future directions for research on N-[3-(acetylamino)propyl]thiophene-2-carboxamide. These include:
1. Development of more efficient synthesis methods to produce the compound in larger quantities and with higher purity.
2. Further studies to elucidate the mechanism of action of the compound and its effects on various signaling pathways in cells.
3. Exploration of the compound's potential in other fields, such as cardiovascular disease, diabetes, and autoimmune disorders.
4. Development of new formulations of the compound to improve its solubility and increase its effectiveness in certain applications.
5. Clinical trials to evaluate the safety and efficacy of the compound in humans for various diseases.
In conclusion, this compound is a promising compound with a wide range of applications in scientific research. Its potential in various fields, including cancer research, neurodegenerative diseases, and infectious diseases, makes it an attractive compound for further study. However, more research is needed to fully understand its mechanism of action and optimize its use in various applications.
Synthesis Methods
The synthesis of N-[3-(acetylamino)propyl]thiophene-2-carboxamide involves the reaction of 2-thiophenecarboxylic acid with acetic anhydride and propylamine. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. This method has been optimized to produce high yields of the compound with high purity.
Scientific Research Applications
N-[3-(acetylamino)propyl]thiophene-2-carboxamide has been studied extensively for its potential use in scientific research. It has been shown to have a wide range of applications, including:
1. Cancer Research: this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It is believed to act by inducing apoptosis, or programmed cell death, in cancer cells.
2. Neurodegenerative Diseases: The compound has been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It is believed to act by reducing oxidative stress and inflammation in the brain.
3. Infectious Diseases: this compound has been shown to have antimicrobial properties against a wide range of pathogens, including bacteria and viruses. It is believed to act by disrupting the cell membrane of the pathogen.
Properties
Molecular Formula |
C10H14N2O2S |
---|---|
Molecular Weight |
226.3 g/mol |
IUPAC Name |
N-(3-acetamidopropyl)thiophene-2-carboxamide |
InChI |
InChI=1S/C10H14N2O2S/c1-8(13)11-5-3-6-12-10(14)9-4-2-7-15-9/h2,4,7H,3,5-6H2,1H3,(H,11,13)(H,12,14) |
InChI Key |
FZEDDJLGPCAGOA-UHFFFAOYSA-N |
SMILES |
CC(=O)NCCCNC(=O)C1=CC=CS1 |
Canonical SMILES |
CC(=O)NCCCNC(=O)C1=CC=CS1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.